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Compound of Interest

Compound Name: Lesinurad

Cat. No.: B10764080 Get Quote

The following table summarizes key quantitative and qualitative data from safety data sheets

(SDS) regarding lesinurad.

Hazard Category GHS Classification
Precautionary Statement /
Disposal Guideline

Acute Oral Toxicity Category 4
H302: Harmful if swallowed.[1]

[2][3]

Effects on or via Lactation -
H362: May cause harm to

breast-fed children.[1]

Hazard to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic life.

[1]

Hazard to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects.[1][2]

Primary Disposal Route -

P501: Dispose of

contents/container to an

approved incineration plant.[1]

[2][3]

Environmental Precautions -
P273: Avoid release to the

environment.[1][2]

Spill Management - P391: Collect spillage.[1][2]
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Step-by-Step Disposal Protocol for Lesinurad
This protocol outlines the necessary steps for the safe handling and disposal of lesinurad in a

laboratory or clinical research setting.

1. Regulatory Assessment and Classification:

Consult Institutional EHS: Before disposal, contact your institution's Environmental Health

and Safety (EHS) department to determine if lesinurad is classified as a hazardous waste

under the Resource Conservation and Recovery Act (RCRA) or other local regulations.[4][5]

While one safety data sheet indicates the discarded product is not considered a "hazardous

waste" under RCRA 40 CFR 261, this can vary based on formulation and local interpretation.

[1]

Review Safety Data Sheet (SDS): Always review the most current SDS for lesinurad and

any formulations containing it. The SDS provides specific hazard information and disposal

recommendations.[1][2][3]

2. Personal Protective Equipment (PPE) and Handling:

Standard PPE: Wear appropriate personal protective equipment, including gloves and safety

glasses, when handling lesinurad.

Avoid Dust Generation: When handling solid forms, avoid creating dust.[1]

Hygiene: Wash hands thoroughly after handling the compound.[1][2][3]

3. Primary Disposal Method: Accredited Incineration:

Segregate Waste: Designate a specific, clearly labeled waste container for lesinurad and

any materials contaminated with it (e.g., weighing boats, contaminated PPE).

Professional Disposal: The recommended disposal method is incineration operated by an

accredited disposal contractor.[1] Arrange for pickup and disposal through your institution's

EHS-approved hazardous waste vendor.[4]

Prohibited Disposal: Never pour lesinurad waste, even in small quantities, down drains,

sewers, or into water courses due to its high aquatic toxicity.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b10764080?utm_src=pdf-body
https://www.benchchem.com/product/b10764080?utm_src=pdf-body
https://www.benchchem.com/product/b10764080?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.hercenter.org/dental/pharma.php
https://www.obaid.info/pdf/MSDS/D/Duzallo-Tablets.pdf
https://www.benchchem.com/product/b10764080?utm_src=pdf-body
https://www.obaid.info/pdf/MSDS/D/Duzallo-Tablets.pdf
https://dcchemicals.com/msds/MSDS_DC8731.html
https://cdn.caymanchem.com/cdn/msds/23688m.pdf
https://www.benchchem.com/product/b10764080?utm_src=pdf-body
https://www.obaid.info/pdf/MSDS/D/Duzallo-Tablets.pdf
https://www.obaid.info/pdf/MSDS/D/Duzallo-Tablets.pdf
https://dcchemicals.com/msds/MSDS_DC8731.html
https://cdn.caymanchem.com/cdn/msds/23688m.pdf
https://www.benchchem.com/product/b10764080?utm_src=pdf-body
https://www.obaid.info/pdf/MSDS/D/Duzallo-Tablets.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b10764080?utm_src=pdf-body
https://www.obaid.info/pdf/MSDS/D/Duzallo-Tablets.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Spill Management Protocol:

Containment: Prevent the spill from spreading and entering drains, sewers, or watercourses.

[1]

Cleanup: For solid spills, avoid dust generation. Carefully transfer the spilled material into a

suitable, labeled container for disposal.[1]

Decontamination: Wash the spillage area with water. Collect the cleaning materials and

water for proper disposal as hazardous waste.[1]

Reporting: Report the spill to your EHS department in accordance with institutional policy.

5. Empty Container Disposal:

Residue Hazard: Empty containers will retain product residue and should be treated as

hazardous. Observe all hazard precautions on the label.[1]

Disposal: Dispose of empty containers through the same accredited incineration service

used for the chemical waste. Do not place in regular trash unless explicitly permitted by EHS

after thorough decontamination.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

lesinurad in a professional setting.
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Preparation & Assessment

Disposal Pathway

Prohibited Actions
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Review Safety Data Sheet (SDS)
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RCRA Hazardous?

Segregate in Labeled
RCRA Hazardous Waste Container

  Yes

Segregate in Labeled
Non-RCRA Pharmaceutical Waste Container

No  

Arrange Pickup by Accredited
Hazardous Waste Vendor

Final Disposal:
Approved Incineration Facility

DO NOT:
- Pour down drain/sewer
- Dispose in regular trash

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of lesinurad waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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